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Compound of Interest

Compound Name: TCO-PEG6-amine

Cat. No.: B15621965

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized reagents like TCO-PEG6-amine is paramount. This document provides

immediate, procedural guidance on personal protective equipment (PPE), operational

protocols, and disposal plans to foster a secure laboratory environment and build confidence in

chemical handling practices.

Hazard Identification and Risk Assessment
TCO-PEG6-amine is a bifunctional molecule combining a trans-cyclooctene (TCO) group and

a primary amine, connected by a polyethylene glycol (PEG) spacer. While a specific Safety

Data Sheet (SDS) for TCO-PEG6-amine is not publicly available, a review of the SDS for a

structurally similar compound, Boc-NH-PEG6-amine, provides valuable insight into potential

hazards.

Potential Hazards:

Acute Oral Toxicity: May be harmful if swallowed.[1]

Skin Corrosion/Irritation: Can cause skin irritation.[1]
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Serious Eye Damage/Irritation: May lead to serious eye irritation.[1]

Respiratory Tract Irritation: May cause respiratory irritation upon inhalation of dust or

aerosols.[1]

A thorough risk assessment should be conducted before handling, considering the quantity of

the substance, the nature of the experimental procedure, and the potential for exposure.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary defense against chemical exposure.

The following table summarizes the recommended PPE for handling TCO-PEG6-amine.

PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

irritation.[1]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

and aerosols.[1]

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if

engineering controls are

insufficient or if handling large

quantities.

To prevent inhalation of dust or

aerosols that may cause

respiratory irritation.[1]

Experimental Protocols: Handling and Storage
Handling:

Always handle TCO-PEG6-amine in a well-ventilated area, preferably within a chemical

fume hood.[1]
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Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the compound.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is typically -20°C.[2][3]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste materials contaminated with TCO-PEG6-amine should be considered chemical

waste.

Waste Disposal Procedure:

Collect all contaminated materials (e.g., pipette tips, tubes, gloves) in a designated, sealed,

and properly labeled chemical waste container.

Dispose of the chemical waste in accordance with local, state, and federal regulations. Do

not dispose of it down the drain or in regular trash.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

Emergency Procedures
Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection if necessary.
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Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a sealed container for chemical waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing.

If skin irritation persists, seek medical attention.[1]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.[1]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.[1]

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with TCO-PEG6-amine.
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Risk Assessment

PPE Selection

Action

Start: Handling TCO-PEG6-amine

Assess potential for exposure (splash, aerosol, dust)

Low Risk
(Small quantities, contained system)

Low

Medium Risk
(Benchtop work, potential for minor splash)

Medium

High Risk
(Large quantities, potential for significant aerosol/splash)

High

Standard PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Enhanced PPE:
- Lab Coat

- Chemical Goggles
- Nitrile Gloves

Full Protection:
- Lab Coat

- Chemical Goggles
- Face Shield

- Nitrile Gloves
- Respirator (if needed)

Proceed with Experiment

Click to download full resolution via product page

PPE selection workflow for handling TCO-PEG6-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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